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Compound of Interest

Compound Name: MRS 2211

Cat. No.: B1191872 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a comprehensive guide to the proper disposal procedures

for MRS 2211, a selective P2Y₁₃ receptor antagonist. While specific institutional and local

regulations must always be followed, this guide outlines the essential steps and precautions for

managing MRS 2211 waste.

Chemical Properties of MRS 2211
A thorough understanding of a chemical's properties is the first step toward safe disposal. The

following table summarizes the key characteristics of MRS 2211.

Property Value

Chemical Name

2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-

methyl-3-[(phosphonooxy)methyl]-4-

pyridinecarboxaldehyde disodium salt

Molecular Formula C₁₄H₁₀ClN₄Na₂O₈P

Molecular Weight 474.66 g/mol

Appearance Solid

Solubility Soluble in water (to 70 mM)

Storage Desiccate at -20°C
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Step-by-Step Disposal Protocol for MRS 2211
Given that MRS 2211 is a solid, water-soluble compound, the following disposal procedure

should be followed. This protocol is based on general best practices for laboratory chemical

waste management and should be adapted to comply with your institution's specific guidelines.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired MRS 2211 powder in its original container or a

clearly labeled, compatible waste container. Do not mix with other solid chemical wastes

unless explicitly permitted by your institution's waste management plan. Contaminated

personal protective equipment (PPE) such as gloves and weigh boats should be collected in

a designated solid waste stream for chemical contaminants.

Aqueous Solutions: Solutions of MRS 2211 should be collected in a labeled, leak-proof

container designated for aqueous chemical waste. Do not pour solutions of MRS 2211 down

the drain unless authorized by your environmental health and safety (EHS) department.

Given its solubility, accidental spills should be absorbed with an inert material, and the

cleanup materials disposed of as solid chemical waste.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name ("MRS 2211") and

the appropriate hazard warnings. Check the Safety Data Sheet (SDS) for specific hazard

classifications. The label should also include the date of waste generation and the name of

the responsible researcher or lab.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

Store in a cool, dry place away from incompatible materials.

4. Scheduling Waste Pickup:
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Once the waste container is full or has reached the designated accumulation time limit set by

your institution, arrange for a pickup by your EHS or hazardous waste management team.

Experimental Protocols Cited
This guidance is based on standard laboratory chemical waste disposal protocols. For specific

experimental applications of MRS 2211, researchers should consult peer-reviewed literature

and established methodologies relevant to their field of study. The disposal of waste generated

from such experiments should follow the principles outlined above.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical steps for managing MRS 2211 waste.
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Caption: Logical workflow for the proper disposal of MRS 2211 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of MRS 2211, fostering a secure research environment and upholding their

commitment to environmental stewardship. Always prioritize safety and consult your

institution's specific guidelines.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of MRS 2211].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191872#mrs-2211-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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